Cas no 70967-40-7 (Pentadecane, 1-bromo-2,6,10,14-tetramethyl-)

Pentadecane, 1-bromo-2,6,10,14-tetramethyl- structure
70967-40-7 structure
Product name:Pentadecane, 1-bromo-2,6,10,14-tetramethyl-
CAS No:70967-40-7
MF:C19H39Br
MW:347.416965723038
CID:1747307
PubChem ID:85976464

Pentadecane, 1-bromo-2,6,10,14-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Pentadecane, 1-bromo-2,6,10,14-tetramethyl-
    • 70967-40-7
    • 2,6,10,14-tetramethylpentadecylbromide
    • DTXSID201277511
    • 1-Bromo-2,6,10,14-tetramethylpentadecane
    • Inchi: InChI=1S/C19H39Br/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20/h16-19H,6-15H2,1-5H3
    • InChI Key: KQOHVTCMCHPGHO-UHFFFAOYSA-N
    • SMILES: CC(C)CCCC(C)CCCC(C)CCCC(C)CBr

Computed Properties

  • Exact Mass: 346.22367
  • Monoisotopic Mass: 346.22351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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